Cas no 1384264-42-9 (Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1384264-42-9
• MF: C₁₄H₁₅FO₃
• MW: 250.265507936478
• MDL: MFCD22423131
• CID: 2083650
• PubChem ID: 71742258
• Update Time: 2025-10-22

Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate
• 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylic Acid methyl ester
• methyl 1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylate
• MFCD22423131
• AC-25580
• SY020233
• Cyclohexanecarboxylic acid, 1-(3-fluorophenyl)-4-oxo-, methyl ester
• AKOS025401794
• METHYL1-(3-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLATE
• DTXSID20857199
• 1384264-42-9
• DB-353944

• MDL： MFCD22423131
• Inchi： 1S/C14H15FO3/c1-18-13(17)14(7-5-12(16)6-8-14)10-3-2-4-11(15)9-10/h2-4,9H,5-8H2,1H3
• InChI Key： PQVBXCHKKVQADR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)OC)CCC(CC1)=O

Computed Properties

• Exact Mass: 250.10100
• Monoisotopic Mass: 250.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.6±42.0 °C at 760 mmHg
• Flash Point: 161.5±22.8 °C
• PSA: 43.37000
• LogP: 2.37960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate

Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate: A Comprehensive Overview

Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate, also known by its CAS number 1384264-42-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a fluorophenyl group and a methyl ester. The presence of the fluorine atom in the aromatic ring introduces distinct electronic properties, making this compound highly versatile in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antifungal agents, leveraging its ability to form stable complexes with metal ions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a precursor for metalloenzyme inhibitors, which are critical in combating drug-resistant bacterial strains.

The synthesis of Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the cyclohexane ring through ring-closing metathesis, followed by selective fluorination and esterification. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structural integrity of the compound, ensuring its reliability for downstream applications.

In terms of pharmacokinetics, Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate has shown promising results in preclinical studies. Its ability to permeate cellular membranes efficiently suggests potential use as a drug delivery agent. A research team at the University of California recently reported that this compound exhibits excellent bioavailability when administered orally, making it an attractive candidate for developing orally active medications.

The environmental impact of Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate has also been a topic of interest among scientists. Studies conducted under controlled laboratory conditions indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking to adopt greener chemical practices.

Looking ahead, the future of Methyl 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylate lies in its potential to revolutionize drug discovery and development processes. Its unique combination of chemical stability and biological activity positions it as a valuable tool in creating next-generation therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly pivotal role in advancing modern medicine.